N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-1-(methylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H19N3O5S/c1-24(20,21)18-6-4-11(5-7-18)15(19)16-10-12-9-14(23-17-12)13-3-2-8-22-13/h2-3,8-9,11H,4-7,10H2,1H3,(H,16,19)
• InChI Key: AQMJPTQNFNUVBK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NCC2=NOC(=C2)C3=CC=CO3
• Molecular Formula: C15H19N3O5S
• Molecular Weight: 353.4 g/mol

Description

N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-1-(methylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H19N3O5S and its molecular weight is 353.39. The purity is usually 95%.
BenchChem offers high-quality N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-1-(methylsulfonyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-1-(methylsulfonyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Inhibitors and Drug Metabolism

Research on chemical inhibitors of cytochrome P450 isoforms in human liver microsomes indicates the importance of selecting potent and selective inhibitors for deciphering the involvement of specific CYP isoforms in drug metabolism. Compounds with specific structural features, such as furan and piperidine derivatives, play a crucial role in these studies due to their selectivity and potency. This research underscores the significance of chemical structure in the development of drug metabolism studies, which could relate to the compound of interest (Khojasteh et al., 2011).

Antitubercular Activity

The modification of structures similar to the compound has been evaluated for anti-tubercular activity. This suggests that compounds with specific modifications, such as those involving furan and isoxazole groups, could potentially exhibit biological activity against tuberculosis-causing bacteria (Asif, 2014).

DNA Binding and Drug Design

Compounds like Hoechst 33258, which share structural motifs with the compound of interest, are known for their strong binding to the minor groove of double-stranded DNA. This property is leveraged in the design of fluorescent DNA stains and has implications for drug design, especially in targeting specific DNA sequences for therapeutic applications (Issar & Kakkar, 2013).

Synthesis of N-Heterocycles

The synthesis of N-heterocycles via sulfinimines, involving chiral sulfinamides, indicates the versatility of compounds with the piperidine structure in creating structurally diverse therapeutic compounds. This highlights the importance of such structural features in the synthesis of natural products and therapeutically relevant compounds (Philip et al., 2020).

Biomaterials and Drug Delivery

Research on xylan derivatives for drug delivery applications indicates the potential of furan derivatives in developing biopolymer ethers and esters for drug delivery systems. This suggests that compounds with furan substituents could contribute to the design of novel drug delivery mechanisms (Petzold-Welcke et al., 2014).